Cas no 904525-40-2 (2-(4-(4-chlorobenzyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide)

• Product Name: 2-(4-(4-chlorobenzyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide
• CAS No: 904525-40-2
• MF: C₂₂H₂₂ClN₃O₃
• MW: 411.881384372711
• CID: 5442411
• PubChem ID: 7245374
• Update Time: 2025-05-24

2-(4-(4-chlorobenzyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Chlorophenyl)methyl]-N-(2-ethyl-6-methylphenyl)-3,4-dihydro-2,3-dioxo-1(2H)-pyrazineacetamide
• CHEMBL1478390
• F3165-0050
• E209-0802
• NCGC00121042-01
• AKOS001914235
• VU0511012-1
• 2-[4-(4-CHLOROBENZYL)-2,3-DIOXO-3,4-DIHYDRO-1(2H)-PYRAZINYL]-N~1~-(2-ETHYL-6-METHYLPHENYL)ACETAMIDE
• 2-[4-[(4-chlorophenyl)methyl]-2,3-dioxopyrazin-1-yl]-N-(2-ethyl-6-methylphenyl)acetamide
• HMS1860F05
• starbld0005228
• Z1149820454
• 904525-40-2
• 2-(4-(4-chlorobenzyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide

• Inchi： 1S/C22H22ClN3O3/c1-3-17-6-4-5-15(2)20(17)24-19(27)14-26-12-11-25(21(28)22(26)29)13-16-7-9-18(23)10-8-16/h4-12H,3,13-14H2,1-2H3,(H,24,27)
• InChI Key： HFPRKSVOJMLMNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=CN(C(C1=O)=O)CC(NC1C(C)=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 411.1349693g/mol
• Monoisotopic Mass: 411.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.19±0.70(Predicted)

Additional information on 2-(4-(4-chlorobenzyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide

2-(4-(4-chlorobenzyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide: A Comprehensive Overview

CAS No. 904525-40-2, commonly referred to as 2-(4-(4-chlorobenzyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide, is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a pyrazine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The presence of the pyrazine ring contributes to its stability and reactivity, making it a valuable component in various chemical reactions. The substituents attached to the pyrazine ring further enhance its functional properties. Specifically, the 4-chlorobenzyl group introduces electronic effects that can influence the compound's interaction with biological systems or other molecules.

Recent studies have highlighted the potential of this compound as a precursor for drug development. Researchers have explored its role in inhibiting specific enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. For instance, investigations into its ability to modulate kinase activity have shown promising results, suggesting its potential as a lead compound for therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconductors or light-emitting diodes (LEDs). The pyrazine ring system's ability to participate in π-conjugation provides opportunities for designing materials with tailored electronic characteristics.

The synthesis of CAS No. 904525-40-2 involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyrazine ring through cyclization reactions and the subsequent attachment of substituents via nucleophilic or electrophilic substitution. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of this compound. Initial studies suggest that it exhibits moderate biodegradation under aerobic conditions, which is a positive indicator for its environmental safety profile. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, CAS No. 904525-40-2 represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.